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Introduction
Fluoxastrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class of

agrochemicals.[1] Its mode of action involves the inhibition of mitochondrial respiration in fungi

by binding to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III),

thereby blocking electron transfer and halting ATP synthesis.[1][2] While effective against a

wide range of plant pathogens, the widespread use of fluoxastrobin raises concerns about its

potential impact on non-target organisms. This technical guide provides a comprehensive

overview of the toxicological effects of fluoxastrobin on various non-target species, presenting

quantitative data, detailed experimental protocols, and visual representations of its mechanism

of action and experimental workflows.

Data Presentation: Quantitative Toxicity Data
The following tables summarize the acute and chronic toxicity of fluoxastrobin to a range of

non-target organisms. Data is presented as LC50 (Lethal Concentration 50%), LD50 (Lethal

Dose 50%), NOAEC (No Observed Adverse Effect Concentration), and LOAEC (Lowest

Observed Adverse Effect Concentration) values.

Table 1: Acute and Chronic Toxicity of Fluoxastrobin to Aquatic Organisms
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Species Test Type Endpoint
Value (mg
a.i./L)

Classificati
on

Reference

Freshwater

Fish

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hour

Acute
LC50 0.44 - 0.549 Highly Toxic [3][4]

Chronic (Life-

cycle)
NOAEC 0.057 - [3]

Bluegill

Sunfish

(Lepomis

macrochirus)

96-hour

Acute
LC50 0.97

Moderately to

Highly Toxic

Carp

(Cyprinus

carpio)

96-hour

Acute
LC50 0.57 Highly Toxic

Estuarine/Ma

rine Fish

Sheepshead

Minnow

(Cyprinodon

variegatus)

96-hour

Acute
LC50 >1.0

Moderately

Toxic
[3]

Freshwater

Invertebrates

Daphnia

magna

48-hour

Acute
EC50 0.18 - 0.33 Highly Toxic [3]

Chronic (21-

day)
NOAEC 0.18 - [3]

Chronic (21-

day)
LOAEC 0.33 - [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://pubmed.ncbi.nlm.nih.gov/32041080/
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0295-0018/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amphipod

(Gammarus

pulex)

Chronic
NOAEC

(derived)
0.045 - [3]

Estuarine/Ma

rine

Invertebrates

Mysid Shrimp

(Americamysi

s bahia)

96-hour

Acute
LC50 0.0038

Very Highly

Toxic
[3]

Chronic (Life-

cycle)
NOAEC 0.00061 - [3]

Chronic (Life-

cycle)
LOAEC 0.0019 - [3]

Aquatic

Plants

Green Algae

(Selenastrum

capricornutu

m)

72-hour
EC50 (cell

density)
0.26 - [3]

Duckweed

(Lemna

gibba)

7-day
EC50 (frond

weight)
1.2 - 2.9 - [3]

Table 2: Acute and Chronic Toxicity of Fluoxastrobin to Terrestrial Organisms
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Species Test Type Endpoint Value
Classificati
on

Reference

Birds

Bobwhite

Quail

(Colinus

virginianus)

Acute Oral LD50
>2000 mg/kg

bw

Practically

Non-toxic

Mallard Duck

(Anas

platyrhynchos

)

Reproductive NOAEC
461 mg

a.i./kg diet
- [3]

Reproductive LOAEC
1394 mg

a.i./kg diet
- [3]

Mammals

Rat Acute Oral LD50
>2000 mg/kg

bw

Practically

Non-toxic
[5]

Dog 90-day Oral NOAEL
3.0

mg/kg/day
-

1-year Oral NOAEL
1.5

mg/kg/day
-

Terrestrial

Invertebrates

Honeybee

(Apis

mellifera)

Acute

Contact (48-

hr)

LD50 >100 µ g/bee
Practically

Non-toxic

Acute Oral

(48-hr)
LD50 >100 µ g/bee

Practically

Non-toxic

Larval Acute

(single

exposure)

LD50 >80 µ g/larva -
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Earthworm

(Eisenia

fetida)

14-day Acute LC50
>500 mg/kg

soil
-

Subchronic

(28-day)
-

No mortality

observed
- [6]

Experimental Protocols
The toxicity data presented above are generated following standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency's Office of Prevention,

Pesticides and Toxic Substances (OPPTS). The following sections provide an overview of the

methodologies for key experiments.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (based on OECD Guideline 203)

Test Species: Rainbow Trout (Oncorhynchus mykiss), Bluegill Sunfish (Lepomis

macrochirus), or other recommended species.

Test Duration: 96 hours.

Test Conditions: Static, semi-static, or flow-through systems. Water temperature, pH, and

dissolved oxygen levels are maintained within a narrow range suitable for the test species. A

photoperiod of 16 hours light and 8 hours dark is typical.

Procedure: Fish are acclimated to laboratory conditions before the test. Groups of fish are

exposed to a range of fluoxastrobin concentrations and a control (without the test

substance). Observations for mortality and sublethal effects are made at 24, 48, 72, and 96

hours.

Endpoint: The LC50, the concentration of fluoxastrobin that is lethal to 50% of the test fish,

is calculated.

Aquatic Invertebrate Acute Immobilisation Test (based on OECD Guideline 202)
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Test Species:Daphnia magna.

Test Duration: 48 hours.

Test Conditions: Static test in a defined culture medium. Temperature and photoperiod are

controlled.

Procedure: Neonates (<24 hours old) are exposed to a series of fluoxastrobin
concentrations and a control. The number of immobilized daphnids is recorded at 24 and 48

hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle

agitation.

Endpoint: The EC50, the concentration of fluoxastrobin that causes immobilisation in 50%

of the daphnids, is determined.

Algal Growth Inhibition Test (based on OECD Guideline 201)

Test Species:Pseudokirchneriella subcapitata (a green alga).

Test Duration: 72 hours.

Test Conditions: Batch cultures in a nutrient-rich medium under constant illumination and

temperature.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of

fluoxastrobin. Algal growth is measured periodically by cell counts or other biomass

indicators.

Endpoint: The EC50, the concentration that inhibits algal growth rate by 50% relative to the

control, is calculated.

Avian Toxicity Testing
Avian Acute Oral Toxicity Test (based on OECD Guideline 223)

Test Species: Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas platyrhynchos).
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Procedure: A single oral dose of fluoxastrobin is administered to the birds via gavage or

capsule. The birds are then observed for at least 14 days for mortality and signs of toxicity. A

control group receives a placebo.

Endpoint: The LD50, the dose of fluoxastrobin that is lethal to 50% of the test birds, is

determined.

Avian Reproduction Test (based on OECD Guideline 206)

Test Species: Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas platyrhynchos).

Test Duration: Approximately 20 weeks.

Procedure: Adult birds are fed a diet containing various concentrations of fluoxastrobin for

an extended period that includes a pre-egg-laying phase and an egg-laying phase. Key

reproductive parameters are monitored, including egg production, eggshell thickness, fertility,

hatchability, and chick survival and growth.

Endpoints: The NOAEC and LOAEC for reproductive effects are determined.

Terrestrial Invertebrate Toxicity Testing
Honeybee Acute Toxicity Tests (based on OECD Guidelines 213 & 214)

Test Species: Adult worker honeybees (Apis mellifera).

Procedure:

Contact Toxicity (OECD 214): A single dose of fluoxastrobin is applied topically to the

dorsal thorax of the bees.

Oral Toxicity (OECD 213): Bees are fed a single dose of fluoxastrobin in a sucrose

solution.

Observation Period: 48 to 96 hours, with mortality recorded at regular intervals.

Endpoint: The LD50 for both contact and oral exposure routes is calculated.
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Honeybee Larval Toxicity Test, Single Exposure (based on OECD Guideline 237)

Test Species: Honeybee larvae (Apis mellifera).[7]

Procedure: Young larvae are reared in the laboratory on an artificial diet.[7] On a specific day

of their development, they are fed a single dose of fluoxastrobin mixed into their diet.[7]

Larval mortality and developmental abnormalities are observed until the pupal stage.[7]

Endpoint: The larval LD50 is determined.[7]

Earthworm Acute Toxicity Test (based on OECD Guideline 207)

Test Species:Eisenia fetida.

Test Duration: 14 days.

Procedure: Adult earthworms are exposed to artificial soil treated with a range of

fluoxastrobin concentrations. Mortality and sublethal effects, such as changes in body

weight and behavior, are assessed at 7 and 14 days.

Endpoint: The LC50 for mortality is calculated.

Earthworm Reproduction Test (based on OECD Guideline 222)

Test Species:Eisenia fetida.

Test Duration: 8 weeks.

Procedure: Adult earthworms are exposed to fluoxastrobin in artificial soil for 4 weeks,

during which mortality and adult biomass are recorded. The adults are then removed, and

the soil is incubated for another 4 weeks to allow for the hatching and development of

cocoons. The number of juveniles produced is then counted.

Endpoints: The NOEC and LOEC for reproductive success (number of juveniles) are

determined.

Mammalian Toxicity Testing
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Acute Oral Toxicity (based on OECD Guideline 401 - now deleted but principles are still

applied)

Test Species: Rat.

Procedure: A single oral dose of fluoxastrobin is administered by gavage. Animals are

observed for 14 days for signs of toxicity and mortality.

Endpoint: The LD50 is determined.

Prenatal Developmental Toxicity Study (based on OECD Guideline 414)

Test Species: Rat or rabbit.

Procedure: Pregnant females are administered fluoxastrobin daily during the period of

major organogenesis. The dams are euthanized just before parturition, and the fetuses are

examined for external, visceral, and skeletal abnormalities. Maternal toxicity is also

assessed.

Endpoints: The NOAEL and LOAEL for both maternal and developmental toxicity are

established.

Mandatory Visualization
Signaling Pathways
The primary mode of action of fluoxastrobin in non-target organisms, similar to its fungicidal

action, is the inhibition of mitochondrial respiration. This disruption of the electron transport

chain leads to a cascade of downstream cellular effects.
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Mitochondrial Inner Membrane Cellular Consequences

Fluoxastrobin Complex III
(Cytochrome bc1)

Inhibits
Electron Transport Chain

Oxidative Stress
(ROS Production)

Leads to

ATP Synthase
Drives

ATP Depletion
Leads to

Cellular Dysfunction
& Toxicity
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Aquatic Invertebrate Acute Toxicity Workflow (e.g., Daphnia magna)

Start: Culture of
Daphnia magna

Selection of Neonates
(<24h old)

Exposure to Fluoxastrobin
(Range of Concentrations + Control)

Observation at 24h
(Immobilisation)

Observation at 48h
(Immobilisation)

Data Analysis
(EC50 Calculation)

End of Study
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Avian Reproduction Study Workflow

Start: Acclimation of
Adult Birds

Pre-egg-laying Period
(Dosed Diet)

Egg-laying Period
(Dosed Diet)

Egg Collection &
Incubation

Hatching & Chick
Observation (14 days)

Data Analysis
(Reproductive Endpoints)

End of Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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